Ethyl 6-(difluoromethyl)pyridine-2-carboxylate

• IUPAC Name: ethyl 6-(difluoromethyl)pyridine-2-carboxylate
• InChI: InChI=1S/C9H9F2NO2/c1-2-14-9(13)7-5-3-4-6(12-7)8(10)11/h3-5,8H,2H2,1H3
• InChI Key: BPFNNDYCENOFAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC(=N1)C(F)F
• Molecular Formula: C9H9F2NO2
• Molecular Weight: 201.17 g/mol
• CAS No.: 1804934-02-8

Description

Ethyl 6-(difluoromethyl)pyridine-2-carboxylate is a chemical compound with the CAS Number: 1804934-02-8. It has a molecular weight of 201.17 and is typically stored in a refrigerator. The compound is an oil in its physical form.

Molecular Structure Analysis

The IUPAC name for this compound is ethyl 6-(difluoromethyl)picolinate. Its InChI Code is 1S/C9H9F2NO2/c1-2-14-9(13)7-5-3-4-6(12-7)8(10)11/h3-5,8H,2H2,1H3 and the InChI key is BPFNNDYCENOFAZ-UHFFFAOYSA-N.

Physical and Chemical Properties Analysis

This compound is an oil in its physical form. It has a molecular weight of 201.17. The compound is typically stored in a refrigerator.

Scientific Research Applications

Synthesis of Highly Functionalized Tetrahydropyridines

A study demonstrated the use of ethyl 2-methyl-2,3-butadienoate in a [4 + 2] annulation reaction with N-tosylimines, catalyzed by an organic phosphine. This reaction resulted in ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with excellent yields and complete regioselectivity. This method provides a pathway to synthesize highly functionalized tetrahydropyridines, expanding the scope of potential pharmaceutical and chemical applications (Xue-Feng Zhu et al., 2003).

Novel Synthesis of Pyrazolo[3,4-b]pyridine Products

Another research effort focused on the efficient synthesis of novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products through the condensation of pyrazole-5-amine derivatives with activated carbonyl groups. This process facilitated the preparation of new N-fused heterocycle products, demonstrating the chemical versatility and utility of ethyl 6-(difluoromethyl)pyridine-2-carboxylate in synthesizing heterocyclic compounds with potential applications in drug development and materials science (Aseyeh Ghaedi et al., 2015).

Supramolecular Aggregation through Interactions

Research into the crystal structures of ethyl 4-hydroxy-2,6-diphenyl-5-(phenylsulfanyl)pyridine-3-carboxylate and related compounds revealed supramolecular aggregation through various interactions, including C-H...O, C-H...F, and C-H...π interactions. These studies offer insights into the molecular organization and potential applications of these compounds in materials science, highlighting their relevance in the design of molecular architectures with specific physical properties (J. Suresh et al., 2007).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. The precautionary statement is P261. For more detailed safety information, please refer to the Material Safety Data Sheet (MSDS).